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Compound of Interest

Compound Name: PD146176

L Get Quote

Cat. No.: B1679109

For researchers, scientists, and drug development professionals utilizing PD146176, a potent
and selective 15-lipoxygenase-1 inhibitor, adherence to proper disposal procedures is crucial
for maintaining laboratory safety and environmental compliance. This guide provides essential,
immediate safety and logistical information for the disposal of PD146176, based on available
safety data.

Chemical and Physical Properties

A summary of the key chemical and physical properties of PD146176 is provided below. This
information is critical for understanding the handling and disposal requirements of the
compound.

Property

Value

Chemical Name

6,11-Dihydro[1]benzothiopyrano[4,3-b]indole

Molecular Formula C1sH11NS
Molecular Weight 237.32 g/mol
Appearance Crystalline solid
N Soluble in DMSO (to 100 mM) and ethanol (to
Solubility . .
50 mM). Sparingly soluble in aqueous buffers.
Storage Store at +4°C.
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Hazard Assessment

According to the Safety Data Sheet (SDS) provided by Cayman Chemical, PD146176 is not
classified as a hazardous substance according to the Globally Harmonized System (GHS).
However, it is recommended that this material be considered hazardous until further
information becomes available.[2] Standard laboratory hygiene practices should be followed at

all times.

Disposal Procedures

While specific, detailed experimental protocols for the disposal of PD146176 are not
extensively documented in publicly available resources, general best practices for chemical
waste disposal should be followed. The primary guidance is to dispose of the material in
accordance with local, state, and federal regulations.

Step-by-Step Disposal Guidance:

o Consult Institutional Guidelines: Before initiating any disposal procedure, consult your
institution's Environmental Health and Safety (EHS) department for specific protocols
regarding chemical waste.

o Waste Collection:

o Collect waste PD146176, including any contaminated materials (e.g., pipette tips, gloves,
empty vials), in a designated and properly labeled hazardous waste container.

o The container should be suitable for chemical waste, typically a sealable, chemically
resistant container.

e Labeling:

o Clearly label the waste container with "Hazardous Waste" and the full chemical name:
"PD146176 (6,11-Dihydro[1]benzothiopyrano[4,3-blindole)".

o Include the approximate quantity of the waste.

o Storage of Waste:
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o Store the waste container in a designated satellite accumulation area or the main
hazardous waste storage area.

o Ensure the storage area is secure and away from incompatible materials.
e Arranging for Pickup:

o Contact your institution's EHS department to arrange for the pickup and disposal of the
chemical waste. Professional waste disposal services will handle the final treatment and
disposal in compliance with regulations.

Spill Management:
In the event of a spill, the following steps should be taken:
e Personal Precautions: Avoid breathing dust, vapors, mist, or gas.[3]

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product
enter drains.[3]

o Cleanup:

o For solid spills, pick up and arrange disposal without creating dust. Sweep up and shovel
the material into a suitable, closed container for disposal.[3]

o Wipe the surface with a moist towel to remove any remaining residue.[3]

Disposal Decision Pathway

The following diagram illustrates the logical workflow for the proper disposal of PD146176.
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PD146176 Disposal Workflow
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Caption: Logical workflow for the proper disposal of PD146176.
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By adhering to these procedures, laboratory personnel can ensure the safe and compliant
disposal of PD146176, fostering a secure research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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